2-Hydroxy Atorvastatin-d5 Disodium Salt
2-Hydroxy Atorvastatin-d5 Disodium Salt
Brand Name:
Vulcanchem
CAS No.:
1276537-19-9
VCID:
VC0016510
InChI:
InChI=1S/C33H35FN2O6.2Na/c1-20(2)31-30(33(42)35-26-10-6-7-11-27(26)39)29(21-8-4-3-5-9-21)32(22-12-14-23(34)15-13-22)36(31)17-16-24(37)18-25(38)19-28(40)41;;/h3-15,20,24-25,37-39H,16-19H2,1-2H3,(H,35,42)(H,40,41);;/q;2*+1/p-2/t24-,25-;;/m1../s1/i3D,4D,5D,8D,9D;;
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4[O-].[Na+].[Na+]
Molecular Formula:
C33H33FN2Na2O6
Molecular Weight:
623.643
2-Hydroxy Atorvastatin-d5 Disodium Salt
CAS No.: 1276537-19-9
Reference Standards
VCID: VC0016510
Molecular Formula: C33H33FN2Na2O6
Molecular Weight: 623.643
CAS No. | 1276537-19-9 |
---|---|
Product Name | 2-Hydroxy Atorvastatin-d5 Disodium Salt |
Molecular Formula | C33H33FN2Na2O6 |
Molecular Weight | 623.643 |
IUPAC Name | disodium;(3R,5R)-7-[2-(4-fluorophenyl)-4-[(2-oxidophenyl)carbamoyl]-3-(2,3,4,5,6-pentadeuteriophenyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
Standard InChI | InChI=1S/C33H35FN2O6.2Na/c1-20(2)31-30(33(42)35-26-10-6-7-11-27(26)39)29(21-8-4-3-5-9-21)32(22-12-14-23(34)15-13-22)36(31)17-16-24(37)18-25(38)19-28(40)41;;/h3-15,20,24-25,37-39H,16-19H2,1-2H3,(H,35,42)(H,40,41);;/q;2*+1/p-2/t24-,25-;;/m1../s1/i3D,4D,5D,8D,9D;; |
Standard InChIKey | KNVKONHBFPQVPI-SZNAXHTISA-L |
SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4[O-].[Na+].[Na+] |
Synonyms | (βR,δR)-2-(4-fluorophenyl)-β,δ-dihydroxy-4-[[(2-hydroxyphenyl)amino]carbonyl]-5-(1-methylethyl)-3-(phenyl-d5)-1H-pyrrole-1-heptanoic Acid Disodium Salt; BMS 243887-01; PD 152873; o-Hydroxyatorvastatin Disodium Salt; |
PubChem Compound | 45039407 |
Last Modified | Nov 11 2021 |
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